Cas no 918639-10-8 (Bosutinib MethanoateDiscontinued, see B676095)

Bosutinib MethanoateDiscontinued, see B676095 structure

918639-10-8 structure

Product Name:Bosutinib MethanoateDiscontinued, see B676095

CAS No:918639-10-8

MF:C₂₇H₃₃Cl₂N₅O₄

MW:562.48802447319

CID:997585

PubChem ID:46780884

Update Time:2025-04-20

Bosutinib MethanoateDiscontinued, see B676095 Chemical and Physical Properties

Names and Identifiers

- Bosutinib Methanoate
- Bosutinib Methanoate (Discontinued see B676095)
- 4-(2,4-dichloro-5-methoxyanilino)-6-methoxy-7-[3-(4-methylpiperazin-1-yl)propoxy]quinoline-3-carbonitrile,methanol
- Bosutinib Methanoate (Discontinued see B676095)
- DTXCID8028977
- 918639-10-8
- NCGC00241107-01
- CHEMBL2131134
- Tox21_113600
- SCHEMBL19207270
- Tox21_113600_1
- EZM4KL4P89
- (Discontinued see B676095)'
- NCGC00241107-02
- DTXSID7049051
- CAS-918639-10-8
- 3-Quinolinecarbonitrile, 4-[(2,4-dichloro-5-methoxyphenyl)amino]-6-methoxy-7-[3-(4-methyl-1-piperazinyl)propoxy]-, compd. with methanol (1:1)
- DB-228968
- 4-[(2,4-Dichloro-5-methoxyphenyl)amino]-6-methoxy-7-[3-(4-methyl-1-piperazinyl)propoxy]-3-quinolinecarbonitrile-methanol (1:1)
- Bosutinib MethanoateDiscontinued, see B676095
- Inchi： 1S/C26H29Cl2N5O3.CH4O/c1-32-6-8-33(9-7-32)5-4-10-36-25-13-21-18(11-24(25)35-3)26(17(15-29)16-30-21)31-22-14-23(34-2)20(28)12-19(22)27;1-2/h11-14,16H,4-10H2,1-3H3,(H,30,31);2H,1H3
- InChI Key： KBLGKECLADKUHT-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C=C1NC1C(C#N)=CN=C2C=1C=C(C(=C2)OCCCN1CCN(C)CC1)OC)OC)Cl.OC

Computed Properties

Exact Mass: 561.1909599g/mol
Monoisotopic Mass: 561.1909599g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 38
Rotatable Bond Count: 9
Complexity: 736
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 103Å²

Experimental Properties

Melting Point: 213-215°C

Bosutinib MethanoateDiscontinued, see B676095 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B676100-1mg	Bosutinib MethanoateDiscontinued, see B676095	918639-10-8		1mg	$ 0.00	2022-01-06
TRC	B676100-2mg	Bosutinib MethanoateDiscontinued, see B676095	918639-10-8		2mg	$ 0.00	2022-01-06
TRC	B676100-5mg	Bosutinib MethanoateDiscontinued, see B676095	918639-10-8		5mg	$ 0.00	2022-01-06
TRC	B676100-10mg	Bosutinib MethanoateDiscontinued, see B676095	918639-10-8		10mg	$ 0.00	2022-01-06
TRC	B676100-100mg	Bosutinib MethanoateDiscontinued, see B676095	918639-10-8		100mg	$ 0.00	2022-01-06

Bosutinib MethanoateDiscontinued, see B676095 Related Literature

1. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Related Categories

918639-10-8 (Bosutinib MethanoateDiscontinued, see B676095) Related Products

Recommended suppliers

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

SunaTech Inc.

Wuhan Comings Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan Comings Biotechnology Co., Ltd.

Shandong Feiyang Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Feiyang Chemical Co., Ltd

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

TAIXING JOXIN BIO-TEC CO.,LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

TAIXING JOXIN BIO-TEC CO.,LTD.